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Compound of Interest

Compound Name: Dibutoxymethane

Cat. No.: B1583069

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information for
Dibutoxymethane (CAS No. 2568-90-3), also known as Butylal or Di-n-butyl formal. The
information is compiled from various safety data sheets (SDS) and chemical databases to
ensure a thorough understanding for professionals handling this substance.

Chemical and Physical Properties

Dibutoxymethane is a colorless liquid and is classified as a flammable liquid and vapor.[1][2] It
is used as a solvent in various applications, including cosmetics and as a cleansing agent.[3]
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Property Value Source
Molecular Formula C9H2002 [11[4]15]16]
Molecular Weight 160.25 g/mol [1][4]
Appearance Colorless liquid [718]
Boiling Point 179.2°Cto 185 °C [71[81I9]
Melting Point -58.1°Cto-61.5°C [6][7]
Flash Point 60 °C to 63 °C [61[7]
Density 0.835to 0.87 g/cms3 at 20 °C [71[8]

Vapor Pressure

0.079 kPa at 20 °C

[7]

Water Solubility

222.5 - 250 mg/L at 20 °C

[6]7]

log Pow (Octanol/Water

Partition Coefficient)

277 at215°C

[7]

Autoignition Temperature

220 °C

[7]

Toxicological Information

Dibutoxymethane is generally considered to have low toxicity.[3][8]

Endpoint Species Route Value Source
Rabbit

LD50 Oral 6,873 mg/kg bw [7]
(male/female)
Rat > 2,000 mg/kg

LD50 Dermal [7]
(male/female) bw

Skin

Corrosion/Irritatio  No data available - - [7]

n

Serious Eye )

o No data available - - [7]
Damage/Irritation
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Note: No data is available for inhalation toxicity, respiratory or skin sensitization, germ cell
mutagenicity, carcinogenicity, reproductive toxicity, STOT-single exposure, STOT-repeated
exposure, or aspiration hazard.[7]

Ecological Information

Endpoint Species Value Exposure Time Source
LC50 Fish 27.344 mg/L 96 h [7]
EC50 Daphnia magna > 100 mg/L 48 h [7]
ECEO Desmodesmus > 1.3 mglL 72 h 7]

subspicatus

EC50 Microorganisms > 100 mg/L 3h [7]

Note: No data is available on persistence and degradability, bioaccumulative potential, or
mobility in soil.[4][7]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Dibutoxymethane is classified as a flammable liquid.[1][Z]

GHS Pictogram: Flame

Signal Word: Warning

Hazard Statements:
o H226: Flammable liquid and vapor.[1][2]

o H315: Causes skin irritation.[1]

Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.[2][4][10]
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o P233: Keep container tightly closed.[2][4]

o P240: Ground and bond container and receiving equipment.[4]

o P241: Use explosion-proof electrical/ventilating/lighting equipment.[4]

o P242: Use non-sparking tools.[4]

o P243: Take action to prevent static discharges.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water or shower.[2][4]

o P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.[2][10]

o P403+P235: Store in a well-ventilated place. Keep cool.[2][4][10]

o P501: Dispose of contents/container to an approved waste disposal plant.[2][10]

Experimental Protocols

Detailed experimental protocols for the toxicological and ecological studies cited in the
available safety data sheets are not provided in the source documents. The provided data,
such as LD50 and EC50 values, are summaries of study results. For detailed methodologies,
direct consultation of the original study reports would be necessary.

Signaling Pathways

There is no information available in the searched documents regarding specific signaling
pathways affected by Dibutoxymethane. Given its low toxicity profile, it is likely not a subject
of extensive research in this area.

Health and Safety Procedures
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The following diagrams illustrate the recommended procedures for handling emergencies
involving Dibutoxymethane.

First Aid Action

Exposure Route Rinse mouth with water.
Do NOT induce vomiting.

O 4 Seek medical attention.
Ingestion
Rinse with pure water for at least 15 minutes.
@ Remove contact lenses if present and easy to do.
Seek medical attention if irritation persists.

Take off contaminated clothing immediately.
Rinse skin with water.

Move to fresh air.

If breathing is difficult, give oxygen.
Seek medical attention if symptoms persist.

Click to download full resolution via product page

First-Aid Procedures for Dibutoxymethane Exposure.
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Dibutoxymethane Fire

Suitable Extinguishing Media

Firefighter Personal Protective Equipment

Alcohol-resistant foam | | Dry chemical | | Carbon dioxide | | Water spray | Wear self-contained breathing apparatus (SCBA). Wear flame-resistant and impervious clothing.

Click to download full resolution via product page

Firefighting Measures for Dibutoxymethane.

Handling, Storage, and Personal Protective
Equipment

o Handling: Avoid contact with skin and eyes.[4] Use in a well-ventilated area and keep away
from ignition sources.[2][4] Take precautionary measures against static discharge.[2][4]

o Storage: Store in a cool, dry, and well-ventilated place.[2][4] Keep the container tightly
closed.[2][4]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles.[7]
o Skin Protection: Wear impervious clothing and chemical-resistant gloves.[7]
o Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[7]

Accidental Release Measures

In case of a spill, ensure adequate ventilation and remove all sources of ignition.[7] Prevent the
substance from entering drains.[4][10] Absorb the spill with an inert material and place it in a
suitable container for disposal.[4][10]
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Stability and Reactivity

Dibutoxymethane is stable under normal conditions.[2] No hazardous reactions are known
under normal processing.[2]

This technical guide is intended for informational purposes and should not be a substitute for a
formal risk assessment or professional safety advice. Always refer to the most current Safety
Data Sheet (SDS) for complete and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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